6-ethoxy-1-(2-fluorobenzyl)-3-tosylquinolin-4(1H)-one

• IUPAC Name: 6-ethoxy-1-[(2-fluorophenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C25H22FNO4S/c1-3-31-19-10-13-23-21(14-19)25(28)24(32(29,30)20-11-8-17(2)9-12-20)16-27(23)15-18-6-4-5-7-22(18)26/h4-14,16H,3,15H2,1-2H3
• InChI Key: LPAQPCXKVRTDKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC4=CC=CC=C4F
• Molecular Formula: C25H22FNO4S
• Molecular Weight: 451.5 g/mol

Description

6-ethoxy-1-(2-fluorobenzyl)-3-tosylquinolin-4(1H)-one, also known as EF-TQ, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Applications of Fluorinated Heterocycles

Fluorinated heterocycles are pivotal in the pharmaceutical and agrochemical industries due to their unique properties, including stability and bioactivity. One study demonstrates the synthesis of various fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate, showcasing the versatility and potential applications of these compounds in drug synthesis and agricultural chemicals (Wu et al., 2017).

Ethoxyquin in Animal Feed

Ethoxyquin, a compound with a similar ethoxy functional group, is widely used as an antioxidant in animal feed to protect against lipid peroxidation. Its presence in feed can indirectly affect human food sources, such as farmed fish and poultry, highlighting its significance in food safety and preservation (Blaszczyk, Augustyniak, & Skolimowski, 2013).

Antioxidant Activity and Biochemical Impact

Ethoxyquin also exhibits inhibitory effects on electron transport in mitochondrial respiratory chains, which is crucial for understanding its biochemical impact and potential therapeutic applications. This effect highlights the broader implications of ethoxyquin derivatives in biochemistry and mitochondrial studies (Reyes, Hernández, Melendez, & Gómez-Lojero, 1995).

Synthesis and Structural Analysis

Research on compounds structurally related to 6-ethoxy-1-(2-fluorobenzyl)-3-tosylquinolin-4(1H)-one, such as oxovanadium(V) complexes, provides insights into synthetic methods and the characterization of complex structures. These studies underscore the importance of such compounds in coordination chemistry and potential catalytic or pharmaceutical applications (Sheng, Cheng, You, & Zhu, 2016).